Cas no 885279-10-7 (2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy-)

2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy- structure

885279-10-7 structure

Product Name:2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy-

CAS No:885279-10-7

MF:C₁₃H₁₃ClO₃

MW:252.693523168564

CID:711623

PubChem ID:53407199

Update Time:2025-04-19

2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy-
- 1-Chloro-6,7-dimethoxy-3,4-dihydro-naphthalene-2-carbaldehyde
- 1-chloro-6,7-dimethoxy-3,4-dihydronaphthalene-2-carbaldehyde
- 2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy
- FT-0723170
- SCHEMBL15333322
- SB39537
- AKOS027383477
- C13H13ClO3
- 885279-10-7
- DTXSID20695811
- Inchi： 1S/C13H13ClO3/c1-16-11-5-8-3-4-9(7-15)13(14)10(8)6-12(11)17-2/h5-7H,3-4H2,1-2H3
- InChI Key： JUWXIWJQAJWJGO-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)CCC2C=C(C(=CC=21)OC)OC

Computed Properties

Exact Mass: 252.05500
Monoisotopic Mass: 252.0553220g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 2.5
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53000
LogP: 2.79880

2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy- Related Literature

1. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
2. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
5. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305

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